Cas no 1001607-99-3 (N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine)

N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine is a specialized pyrimidine derivative featuring a nitro-substituted pyrazole moiety. This compound exhibits notable chemical stability and solubility in polar organic solvents, attributed to its bis(2-methoxyethyl)amine and methylpyrimidine structure. The presence of the nitro group enhances its potential as an intermediate in synthetic organic chemistry, particularly for the development of heterocyclic compounds with applications in pharmaceuticals or agrochemicals. Its well-defined molecular architecture allows for precise functionalization, making it a valuable building block in targeted synthesis. The compound's structural features suggest utility in ligand design or as a precursor for further nitro-group transformations.
N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine structure
1001607-99-3 structure
Product Name:N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
CAS No:1001607-99-3
MF:C14H20N6O4
MW:336.346402168274
CID:5470235
Update Time:2025-05-25

N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitropyrazol-1-yl)pyrimidin-4-amine
    • N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
    • Inchi: 1S/C14H20N6O4/c1-11-8-13(18(4-6-23-2)5-7-24-3)17-14(16-11)19-10-12(9-15-19)20(21)22/h8-10H,4-7H2,1-3H3
    • InChI Key: HKXRCKAZFPQHHD-UHFFFAOYSA-N
    • SMILES: C1(N2C=C([N+]([O-])=O)C=N2)=NC(C)=CC(N(CCOC)CCOC)=N1

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Life Chemicals
F2803-0192-2μmol
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F2803-0192-2mg
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F2803-0192-3mg
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F2803-0192-5mg
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F2803-0192-10mg
N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
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N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine Related Literature

Additional information on N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine

Comprehensive Overview of N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 1001607-99-3)

N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 1001607-99-3) is a specialized pyrimidine derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a nitro-substituted pyrazole ring attached to a methylated pyrimidine core, further functionalized with methoxyethyl groups. Its structural complexity makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for heterocyclic compounds in drug discovery has positioned N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine as a subject of intense study. Researchers are particularly intrigued by its potential applications in targeted cancer therapies, given its ability to modulate specific enzymatic pathways. Recent studies have explored its role in signal transduction inhibition, a hot topic in precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, this compound exemplifies the importance of nitrogen-containing heterocycles in modern medicinal chemistry. The presence of both pyrimidine and pyrazole moieties offers multiple sites for structural modification, making it a versatile scaffold for structure-activity relationship (SAR) studies. Many researchers searching for "pyrimidine-based drug candidates" or "nitroheterocycle synthesis" will find this compound particularly relevant to their work.

In agrochemical applications, the 4-nitro-1H-pyrazol-1-yl group has shown promise in developing novel crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact pesticides, compounds like N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine are being investigated for their potential as biodegradable alternatives to traditional agrochemicals.

The physicochemical properties of this compound, including its solubility profile and stability characteristics, make it particularly interesting for formulation scientists. Recent searches for "methoxyethyl group effects on bioavailability" and "nitropyrazole stability in drug formulations" reflect the pharmaceutical industry's growing interest in these aspects of the molecule.

Quality control and analytical characterization of CAS No. 1001607-99-3 present unique challenges due to its complex structure. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed for its identification and purity assessment. These analytical considerations are crucial for researchers investigating "impurity profiling of nitroheterocycles" or "pyrimidine derivative characterization".

As the pharmaceutical industry continues to explore targeted drug delivery systems, the N,N-bis(2-methoxyethyl) moiety in this compound may offer advantages in drug solubility and tissue penetration. These properties align with current trends in nanomedicine and controlled release formulations, making it a compound of interest for researchers in these cutting-edge fields.

Environmental fate studies of similar compounds suggest that the nitropyrazole group may undergo biodegradation under certain conditions, an important consideration for green chemistry applications. This aspect is particularly relevant to researchers investigating "eco-friendly heterocyclic compounds" or "sustainable chemical synthesis".

In conclusion, N,N-bis(2-methoxyethyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features continue to inspire research in medicinal chemistry, agrochemical development, and material science, making it a compound worthy of continued investigation and development.

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